N-[[5-(2-methylcyclopropyl)furan-2-yl]methylidene]hydroxylamine

• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol
• IUPAC Name: N-[[5-(2-methylcyclopropyl)furan-2-yl]methylidene]hydroxylamine
• InChI: InChI=1S/C9H11NO2/c1-6-4-8(6)9-3-2-7(12-9)5-10-11/h2-3,5-6,8,11H,4H2,1H3
• InChI Key: VZUDSGVZOPMZEU-UHFFFAOYSA-N
• Canonical SMILES: CC1CC1C2=CC=C(O2)C=NO

Description

N-[[5-(2-methylcyclopropyl)furan-2-yl]methylidene]hydroxylamine is a chemical compound with the molecular formula C₉H₁₁NO₂ and a molecular weight of 165.19 g/mol . It is also known by its IUPAC name, 5-(2-methylcyclopropyl)-2-furaldehyde oxime . This compound is characterized by the presence of a furan ring substituted with a 2-methylcyclopropyl group and a hydroxylamine group.

Preparation Methods

The synthesis of N-[[5-(2-methylcyclopropyl)furan-2-yl]methylidene]hydroxylamine typically involves the reaction of 5-(2-methylcyclopropyl)-2-furaldehyde with hydroxylamine hydrochloride in the presence of a base such as piperidine . The reaction is carried out in ethanol under reflux conditions for about 30 minutes. Upon cooling, the product precipitates out and can be filtered, dried, and recrystallized from ethanol to obtain the pure compound .

Chemical Reactions Analysis

N-[[5-(2-methylcyclopropyl)furan-2-yl]methylidene]hydroxylamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding nitroso derivatives.

Reduction: It can be reduced to form amines.

Substitution: The hydroxylamine group can participate in nucleophilic substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like alkyl halides

Scientific Research Applications

N-[[5-(2-methylcyclopropyl)furan-2-yl]methylidene]hydroxylamine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of N-[[5-(2-methylcyclopropyl)furan-2-yl]methylidene]hydroxylamine involves its interaction with molecular targets such as enzymes and receptors. The compound can form covalent bonds with nucleophilic sites on proteins, leading to inhibition or modulation of their activity. This interaction can affect various cellular pathways, including those involved in cell proliferation and apoptosis .

Comparison with Similar Compounds

N-[[5-(2-methylcyclopropyl)furan-2-yl]methylidene]hydroxylamine can be compared with other similar compounds such as:

5-(2-methylcyclopropyl)-2-furaldehyde oxime: Similar structure but lacks the hydroxylamine group.

5-(4-nitrophenyl)furan-2-ylmethylidenehydroxylamine: Contains a nitrophenyl group instead of a methylcyclopropyl group.

5-(2-methylcyclopropyl)furan-2-ylmethylidenehydrazine: Contains a hydrazine group instead of a hydroxylamine group

This compound is unique due to its specific substitution pattern and the presence of both a furan ring and a hydroxylamine group, which confer distinct chemical and biological properties.